Cas no 109258-71-1 (Aminolevulinic Acid Related Compound B)

Aminolevulinic Acid Related Compound B Properties

Names and Identifiers

• methyl 5-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-oxopentanoate
• .Methyl 4-oxo-5-phthalimidopentanoate;.methyl 5-phthalimidolevulinate;.5-phthalimidolevulinic acid methyl ester;.4-Oxo-5-phthalimido-valeriansaeure-methylester;.4-oxo-5-phthalimido-valeric acid methyl ester;5-phthalimido-4-oxopentanoic acid methyl ester;
• 1,3-Dioxo-2-isoindolinelevulinic acid methyl ester
• Methyl 5-(1,3-dioxoisoindolin-2-yl)-4-oxopentanoate
• Methyl 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-4-oxopentanoate
• AG-205/09850034
• SCHEMBL1177477
• Methyl5-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-oxopentanoate
• CS-0260312
• Pentanoic acid, 4-oxo-5-phthalimido-, methyl ester
• Methyl 5-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-oxopentanoate #
• Aminolevulinic acid Related Compound B
• methyl 5-phthalimido-4-oxopentanoate
• 5-phthalimidolevulinic acid methyl ester
• NSC619109
• methyl5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-4-oxopentanoate
• Methyl 5-(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)-4-oxopentanoate
• 109258-71-1
• methyl 5-(1,3-dioxoisoindolin-2-yl)-4-oxopentanoate
• methyl 5-(1,3-dioxoisoindol-2-yl)-4-oxopentanoate
• UNII-59T7E89YHO
• Methyl phthalimidolevulinate [USP]
• E80205
• Z1899649545
• SR-01000315747-1
• Methyl 5-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-oxopentanoate
• Oprea1_507211
• EN300-749183
• SR-01000315747
• F8881-7674
• METHYL PHTHALIMIDOLEVULINATE [USP IMPURITY]
• Oprea1_628090
• 59T7E89YHO
• 1,3-DIOXO-2-ISOINDOLINELEVULINIC ACID METHYL ESTER
• 2H-Isoindole-2-pentanoic acid, 1,3-dihydro-gamma,1,3-trioxo-, methyl ester
• STK279558
• AKOS000583875
• Methyl phthalimidolevulinate
• 2H-ISOINDOLE-2-PENTANOIC ACID, 1,3-DIHYDRO-.GAMMA.,1,3-TRIOXO-, METHYL ESTER
• NSC-619109
• +Expand

• InChIKey： KFILPVALWMTVMP-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H13NO5/c1-20-12(17)7-6-9(16)8-15-13(18)10-4-2-3-5-11(10)14(15)19/h2-5H,6-8H2,1H3
• SMILES： COC(=O)CCC(=O)CN1C(=O)C2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 275.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 275.079
• Heavy Atom Count: 20
• Complexity: 421
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 80.8A^2

Experimental Properties

• LogP: 0.74280
• PSA: 80.75000